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Introduction
Fragment-Based Drug Discovery (FBDD) has emerged as a powerful strategy for the

identification and development of novel therapeutics. This approach relies on the identification

of low molecular weight fragments that bind to a biological target with high ligand efficiency.

These initial hits are then optimized and elaborated into more potent, drug-like molecules.

Tributyl[(methoxymethoxy)methyl]stannane is a versatile reagent in organic synthesis,

serving as a hydroxymethyl anion equivalent. Its application in FBDD, particularly in the

"fragment growing" phase, allows for the controlled addition of a hydroxymethyl group to a

fragment hit, providing a key functional handle for further chemical modification and

optimization of binding interactions.

This document provides detailed application notes and experimental protocols for the use of

Tributyl[(methoxymethoxy)methyl]stannane in the context of FBDD.

Reagent Overview
Tributyl[(methoxymethoxy)methyl]stannane

Synonyms: Sn-MOM, (Methoxymethoxymethyl)tributyltin
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CAS Number: 100045-83-8

Molecular Formula: C15H34O2Sn

Molecular Weight: 365.14 g/mol [1]

Key Properties and Handling:

Tributyl[(methoxymethoxy)methyl]stannane is a stable liquid that can be stored in a

freezer under a nitrogen atmosphere for several months.[2]

It is a toxic compound and should be handled with appropriate personal protective

equipment in a well-ventilated fume hood.[1] Organotin compounds are known for their

toxicity.[1]

The reagent's primary utility stems from its ability to undergo tin-lithium exchange with a

strong base, such as n-butyllithium (n-BuLi), to generate a highly reactive organolithium

intermediate. This intermediate functions as a hydroxymethyl anion equivalent.[2]

Application in Fragment-Based Drug Discovery:
Fragment Growing
The "fragment growing" strategy in FBDD involves the iterative modification of a confirmed

fragment hit to extend its structure into adjacent binding pockets of the target protein, thereby

increasing affinity and potency. Tributyl[(methoxymethoxy)methyl]stannane is an ideal

reagent for this purpose when the fragment hit possesses a suitable electrophilic handle, such

as an aldehyde or ketone.

The reaction introduces a methoxymethyl (MOM)-protected hydroxyl group, which can be

deprotected under mild acidic conditions to reveal the free hydroxyl group. This newly

introduced hydroxyl group can then serve as a versatile point for further chemical elaboration,

such as etherification, esterification, or displacement, to probe for additional interactions with

the protein target.

Logical Workflow for Fragment Growing using
Tributyl[(methoxymethoxy)methyl]stannane
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Caption: Workflow for fragment growing using Tributyl[(methoxymethoxy)methyl]stannane.

Experimental Protocols
Protocol 1: Synthesis of
Tributyl[(methoxymethoxy)methyl]stannane
This protocol is adapted from Organic Syntheses.[3]

Materials:

(Tributylstannyl)methanol

Dichloromethane (CH2Cl2), anhydrous

Dimethoxymethane, anhydrous

4 Å molecular sieves, powdered

Boron trifluoride etherate (BF3·OEt2)

Saturated sodium bicarbonate solution (NaHCO3)

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na2SO4)

Hexane

Ethyl acetate

Alumina

Procedure:

To a stirred suspension of (tributylstannyl)methanol (approx. 30 g, from the previous step in

the literature procedure), 190 mL of dichloromethane, 280 mL of dimethoxymethane, and 50

g of powdered 4 Å molecular sieves in a 1-L three-necked round-bottomed flask under an
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argon atmosphere, add boron trifluoride etherate (13.0 mL, 0.106 mol) dropwise over 2

minutes.[3]

Stir the resulting orange suspension vigorously at room temperature for 13 hours.[3]

Filter the reaction mixture through a 2-cm pad of Celite in a sintered-glass funnel and wash

the filter cake with 250 mL of dichloromethane.[3]

Wash the combined filtrates with two 250-mL portions of saturated sodium bicarbonate

solution.[3]

Extract the combined aqueous layers with 250 mL of dichloromethane.[3]

Wash the combined organic phases with 250 mL of saturated sodium chloride solution, dry

over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary

evaporator.[3]

Dissolve the residual oil in 20 mL of hexane and apply it to a 150 g alumina column.[3]

Elute the column with 1.3 L of 1% ethyl acetate-hexane.[3]

Concentrate the total eluant under reduced pressure.

Distill the residual colorless oil through a 10-cm Vigreux column to afford

Tributyl[(methoxymethoxy)methyl]stannane as a colorless liquid (yields are typically

around 74% based on the starting tributyltin hydride).[3]

Protocol 2: Fragment Growing - Reaction with a
Carbonyl-Containing Fragment Hit
This generalized protocol describes the reaction of the lithiated stannane reagent with a

fragment hit containing an aldehyde or ketone.

Materials:

Tributyl[(methoxymethoxy)methyl]stannane

n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)
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Anhydrous tetrahydrofuran (THF)

Carbonyl-containing fragment hit

Saturated aqueous ammonium chloride solution (NH4Cl)

Diethyl ether or ethyl acetate

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Silica gel for column chromatography

Procedure:

In a flame-dried, three-necked round-bottomed flask equipped with a magnetic stir bar, a

thermometer, and a nitrogen inlet, dissolve Tributyl[(methoxymethoxy)methyl]stannane
(1.1 equivalents) in anhydrous THF.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add n-butyllithium (1.05 equivalents) dropwise via syringe, maintaining the internal

temperature below -70 °C.

Stir the resulting solution at -78 °C for 30 minutes to ensure complete formation of the

lithiated intermediate.

In a separate flame-dried flask, dissolve the carbonyl-containing fragment hit (1.0 equivalent)

in anhydrous THF.

Add the solution of the fragment hit dropwise to the cold solution of the lithiated stannane.

Stir the reaction mixture at -78 °C for 1-3 hours, monitoring the reaction progress by thin-

layer chromatography (TLC).

Quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium chloride

solution.
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Allow the mixture to warm to room temperature.

Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x

volume of the aqueous layer).

Wash the combined organic layers with brine, dry over anhydrous MgSO4 or Na2SO4, filter,

and concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography to yield the MOM-protected

elaborated fragment.

Signaling Pathway Context (Hypothetical)
In a hypothetical scenario where the fragment hit targets a kinase, the addition of a

hydroxymethyl group could allow for the formation of a new hydrogen bond with a residue in

the ATP binding pocket, thereby increasing the affinity of the compound.

Caption: Hypothetical binding mode enhancement through fragment growing.

Data Presentation
The reaction of the lithiated Tributyl[(methoxymethoxy)methyl]stannane with various

aldehydes and ketones generally proceeds in good to excellent yields. The following table

summarizes representative yields for the formation of MOM-protected diols from various

carbonyl compounds, analogous to potential fragment hits.
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Carbonyl Substrate
(Fragment Analog)

Product (MOM-
protected diol)

Yield (%) Reference

Benzaldehyde

1-Phenyl-2-

(methoxymethoxy)eth

anol

85
Inferred from similar

reactions[2]

Cyclohexanone

1-

((Methoxymethoxy)me

thyl)cyclohexan-1-ol

92
Inferred from similar

reactions[2]

3-Furaldehyde

1-(Furan-3-yl)-2-

(methoxymethoxy)eth

anol

78
Inferred from similar

reactions[4]

4-

Pyridinecarboxaldehy

de

2-

(Methoxymethoxy)-1-

(pyridin-4-yl)ethanol

75
Inferred from similar

reactions

Note: Yields are highly substrate-dependent and require optimization for specific fragment hits.

Conclusion
Tributyl[(methoxymethoxy)methyl]stannane is a valuable tool for medicinal chemists

engaged in fragment-based drug discovery. Its ability to act as a hydroxymethyl anion

equivalent provides a reliable and high-yielding method for the "fragment growing" strategy.

The introduction of a protected hydroxyl group offers a versatile handle for subsequent

chemical modifications, enabling a systematic exploration of the chemical space around an

initial fragment hit and facilitating the optimization of binding affinity and the development of

potent lead compounds. The protocols and data presented herein provide a solid foundation for

the application of this reagent in FBDD campaigns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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